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Cat. No.: B042417 Get Quote

An In-depth Technical Guide to the Structural and Chemical Properties of N,N-
Dimethylglycine

Introduction
N,N-Dimethylglycine (DMG), a derivative of the amino acid glycine, is a naturally occurring

compound found in both plant and animal cells.[1][2] It is an intermediary metabolite in the

metabolic pathway that converts choline to glycine.[3] DMG can be found in foods such as

beans, liver, cereal grains, and seeds.[1][4] Initially referred to as Vitamin B16, it was later

determined not to be a true vitamin as the human body can synthesize it and no deficiency

disease results from its absence in the diet.[1]

This document provides a comprehensive overview of the structural and chemical properties of

N,N-Dimethylglycine, tailored for researchers, scientists, and professionals in drug

development. It covers its physicochemical characteristics, synthesis, and biological activities,

presenting quantitative data in structured tables and detailing relevant experimental protocols.

Structural Properties
N,N-Dimethylglycine is the N-methylated form of the amino acid glycine, featuring two methyl

groups attached to the nitrogen atom.[5] Its structural formula is (CH₃)₂NCH₂COOH.[1] In its

solid state and in solution, DMG can exist as a zwitterion.[1]
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The key structural and physicochemical properties of N,N-Dimethylglycine and its common

hydrochloride salt are summarized below.

Table 1: Physicochemical Properties of N,N-Dimethylglycine

Property Value Source

IUPAC Name 2-(dimethylamino)acetic acid [1][6]

Synonyms
DMG, (Dimethylamino)acetic

acid, N-methylsarcosine

CAS Number 1118-68-9 [1][7]

Chemical Formula C₄H₉NO₂ [1]

Molecular Weight 103.12 g/mol [1][7]

Appearance
White to off-white crystalline

powder
[1][5][7][8]

Melting Point 178-182 °C [1][7][8]

Boiling Point 175.2 °C [1]

Density 1.069 g/mL [1]

pKa 9.89 (at 25°C) [5]

Solubility Soluble in water and alcohol [5]
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Property Value Source

CAS Number 2491-06-7 [9][10]

Chemical Formula C₄H₁₀ClNO₂ [9][10]

Molecular Weight 139.58 g/mol [9][10]

Appearance
White to pale cream crystals or

powder
[9]

Melting Point 189-190 °C

Synthesis and Manufacturing
N,N-Dimethylglycine is commercially available as both the free amino acid and its

hydrochloride salt.[1][11] Several synthetic routes have been established for its production.

Experimental Protocol: Eschweiler–Clarke Reaction
A common laboratory and industrial method for preparing DMG is through the alkylation of

glycine via the Eschweiler–Clarke reaction.[1][11]

Methodology:

Glycine is treated with an excess of aqueous formaldehyde and formic acid. The formic acid

serves as both the solvent and the reducing agent.[1][11]

The reaction mixture is heated, leading to the reductive methylation of the amino group of

glycine.

The overall reaction is: H₂NCH₂COOH + 2 CH₂O + 2 HCOOH → (CH₃)₂NCH₂COOH + 2

CO₂ + 2 H₂O.[11]

Following the reaction, hydrochloric acid is added to precipitate the N,N-Dimethylglycine
hydrochloride salt.[1][11]

The free amino acid can be obtained by neutralizing the hydrochloride salt, for instance, with

silver oxide.[1][11]
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Workflow for N,N-Dimethylglycine Synthesis via Eschweiler-Clarke Reaction
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Metabolic Pathway of N,N-Dimethylglycine in One-Carbon Metabolism
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Relationship between DMG's Chemical Nature and Biological Functions

Core Chemical Properties

Resulting Biological Activities
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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